Cas no 1003012-00-7 (1-Octyl-1H-pyrazol-3-amine)

1-Octyl-1H-pyrazol-3-amine is a pyrazole derivative featuring an octyl substituent at the 1-position and an amine group at the 3-position. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, serving as a key intermediate in the development of bioactive molecules. The octyl chain enhances lipophilicity, potentially improving membrane permeability in drug design applications. Its pyrazole core offers stability and reactivity, making it suitable for further functionalization. The amine group provides a reactive site for conjugation or derivatization, broadening its utility in heterocyclic chemistry. This compound is typically handled under controlled conditions due to its sensitivity.
1-Octyl-1H-pyrazol-3-amine structure
1-Octyl-1H-pyrazol-3-amine structure
Product Name:1-Octyl-1H-pyrazol-3-amine
CAS No:1003012-00-7
MF:C11H21N3
MW:195.304542303085
MDL:MFCD12149406
CID:4675521
Update Time:2025-06-09

1-Octyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Octyl-1H-pyrazol-3-amine
    • (1-Octyl-1H-pyrazol-3-yl)amine
    • 1-octyl-1H-pyrazol-3-ylamine
    • ISSXHMIKFCPRAZ-UHFFFAOYSA-N
    • MDL： MFCD12149406
    • Inchi： 1S/C11H21N3/c1-2-3-4-5-6-7-9-14-10-8-11(12)13-14/h8,10H,2-7,9H2,1H3,(H2,12,13)
    • InChI Key： ISSXHMIKFCPRAZ-UHFFFAOYSA-N
    • SMILES： N1(C=CC(N)=N1)CCCCCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 139
  • Topological Polar Surface Area: 43.8

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1-Octyl-1H-pyrazol-3-amine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1003012-00-7)1-Octyl-1H-pyrazol-3-amine
Order Number:A1096763
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:19
Price ($):526.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1003012-00-7)1-Octyl-1H-pyrazol-3-amine
A1096763
Purity:99%
Quantity:1g
Price ($):526.0
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